Cas no 61907-49-1 (Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-)
61907-49-1 structure
Product Name:Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-
CAS No:61907-49-1
MF:C12F8N2O6S
MW:452.1904296875
CID:463385
PubChem ID:71391295
Update Time:2025-04-19
Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-tetrafluoro-3-nitro-6-(2,3,5,6-tetrafluoro-4-nitrophenyl)sulfonylbenzene
- DTXSID40813171
- 61907-49-1
- 1,1'-Sulfonylbis(2,3,5,6-tetrafluoro-4-nitrobenzene)
- Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-
-
- Inchi: 1S/C12F8N2O6S/c13-1-5(17)11(6(18)2(14)9(1)21(23)24)29(27,28)12-7(19)3(15)10(22(25)26)4(16)8(12)20
- InChI Key: FPJXWNFTWPWUTM-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(=O)=O
Computed Properties
- Exact Mass: 451.9349
- Monoisotopic Mass: 451.93493219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 120.42
Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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